Spiramycin I-d3-1

• Molecular Formula: C43H74N2O14
• Molecular Weight: 846.1 g/mol
• InChI: InChI=1S/C43H74N2O14/c1-24-21-29(19-20-46)39(59-42-37(49)36(45(9)10)38(27(4)56-42)58-35-23-43(6,51)41(50)28(5)55-35)40(52-11)31(47)22-33(48)53-25(2)15-13-12-14-16-32(24)57-34-18-17-30(44(7)8)26(3)54-34/h12-14,16,20,24-32,34-42,47,49-51H,15,17-19,21-23H2,1-11H3/b13-12+,16-14+/t24-,25-,26-,27-,28+,29+,30+,31-,32+,34+,35+,36-,37-,38-,39+,40+,41+,42+,43-/m1/s1/i7D3
• InChIKey: ACTOXUHEUCPTEW-SUDDVVDPSA-N

Spiramycin I-d3-1: Deuterated Internal Standard

Spiramycin I-d3-1 is a stable isotope-labeled analog of the 16-membered macrolide antibiotic Spiramycin I, in which three hydrogen atoms are specifically replaced by deuterium (d3) [1]. This deuterated compound serves primarily as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate quantification of spiramycin and its active metabolite neospiramycin in complex biological matrices [2]. Its molecular formula is C₄₃H₇₁D₃N₂O₁₄, with a molecular weight of approximately 846.07 g/mol, and it is supplied at ≥95% purity for research applications [3].

Product Type Deuterated Internal Standard (SIL-IS)

Analytical Workflow LC-MS/MS Bioanalysis

Key Selection Attribute Co-elution with +3 Da mass shift

• [1] Santa Cruz Biotechnology. Spiramycin I-d3 (CAS 1355452-20-8). Santa Cruz Biotechnology, Inc., 2025. Available at: https://www.scbio.cn/p/spiramycin-i-d3 View Source
• [2] Tardiveau, J., et al. A liquid chromatography coupled to tandem mass spectrometry method for the quantification of spiramycin and its active metabolite neospiramycin in milk of major and minor species: Validation using the accuracy profile. J Chromatogr B Analyt Technol Biomed Life Sci. 2021, 1187, 123013. View Source
• [3] MedChemExpress. Spiramycin I-d3-1. MedChemExpress, 2025. Available at: https://www2.medchemexpress.com/spiramycin-i-d3-1.html View Source

Spiramycin I-d3-1 vs Non-Deuterated Spiramycin I

In LC-MS/MS quantification, the use of a non-deuterated (native) spiramycin I as an internal standard introduces significant analytical error due to identical mass-to-charge ratio (m/z) and chromatographic behavior, rendering it indistinguishable from the analyte of interest. This leads to signal interference and inability to correct for matrix effects and ion suppression [1]. In contrast, Spiramycin I-d3-1, with its distinct +3 Da mass shift, co-elutes with the analyte, thereby experiencing identical sample preparation and ionization conditions while being independently detected by the mass spectrometer. This fundamental difference enables precise compensation for matrix effects, extraction losses, and instrument variability, which are critical for achieving the low detection limits and high accuracy required in regulatory residue analysis and pharmacokinetic studies [2].

Target Spiramycin I-d3-1

Independent MS detection due to distinct mass shift

Co-elutes with analyte; corrects for matrix effects and extraction loss

Potential Substitute Non-deuterated Spiramycin I

Identical m/z and retention may cause signal interference

Cannot compensate for ion suppression or recovery variability

Non-labeled analog does not provide matrix-effect correction; direct substitution may compromise quantitative accuracy in LC-MS/MS.

• [1] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005, 19(3), 401-407. View Source
• [2] Tardiveau, J., et al. A liquid chromatography coupled to tandem mass spectrometry method for the quantification of spiramycin and its active metabolite neospiramycin in milk of major and minor species: Validation using the accuracy profile. J Chromatogr B Analyt Technol Biomed Life Sci. 2021, 1187, 123013. View Source

Spiramycin I-d3-1: Method Validation Evidence

LC-MS/MS Method Validation in Milk

A validated LC-MS/MS method for quantifying spiramycin and its metabolite neospiramycin in cow, goat, and ewe milk utilized Spiramycin I-d3-1 as the internal standard [1]. The method demonstrated high precision and trueness across a wide dynamic range, with repeatability (RSD) between 1.1% and 2.7% and intermediate precision (RSD) between 2.5% and 4.2% for all analytes and matrices. Trueness, expressed as relative bias, ranged from -1.6% to 5.7% over the concentration range of 40–2000 µg/kg. A unique linear model with logarithmic transformation achieved a determination coefficient (R²) of 0.9991, and the method achieved a limit of detection (LOD) of 13 µg/kg and a limit of quantification (LOQ) of 40 µg/kg.

LC-MS/MS Validation in Milk

Head-to-head

Repeatability RSD 1.1–2.7%
Bias -1.6 to 5.7%
LOD 13 µg/kg, LOQ 40 µg/kg
R² 0.9991 (log-linear)

Supports regulatory residue analysis method validation.

Milk matrices (cow, goat, ewe); 40–2000 µg/kg range.

Evidence Dimension	Method Validation Performance Metrics in Milk
Target Compound Data	Repeatability (RSD): 1.1-2.7%; Intermediate Precision (RSD): 2.5-4.2%; Relative Bias: -1.6% to 5.7%; R²: 0.9991; LOD: 13 µg/kg; LOQ: 40 µg/kg.
Comparator Or Baseline	Non-deuterated Spiramycin I as internal standard: Not applicable; co-elution would result in signal interference and inability to correct for matrix effects, precluding validation [2].
Quantified Difference	The use of Spiramycin I-d3-1 enabled the achievement of these high-precision metrics. The alternative (using a non-deuterated standard) is analytically invalid, resulting in a quantifiable difference of zero validity.
Conditions	LC-MS/MS analysis of spiramycin and neospiramycin in cow, goat, and ewe milk matrices; concentration range 40-2000 µg/kg.

Why This Matters

This evidence demonstrates that Spiramycin I-d3-1 is essential for developing a validated, high-accuracy LC-MS/MS method for regulatory compliance in food safety, a capability not possible with the native compound.

• [1] Tardiveau, J., et al. A liquid chromatography coupled to tandem mass spectrometry method for the quantification of spiramycin and its active metabolite neospiramycin in milk of major and minor species: Validation using the accuracy profile. J Chromatogr B Analyt Technol Biomed Life Sci. 2021, 1187, 123013. View Source
• [2] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005, 19(3), 401-407. View Source

Deuteration and Metabolic Stability

The strategic substitution of three hydrogen atoms with deuterium in Spiramycin I-d3-1 introduces a mass shift that is critical for analytical discrimination [1]. Beyond its role as a tracer, deuteration can alter the molecule's vibrational profile and potentially its metabolic kinetics via the kinetic isotope effect (KIE) [2]. A review of deuterated pharmaceutical substances indicates that deuteration can lead to a decreased rate of biotransformation, which may translate to improved pharmacokinetic characteristics such as enhanced metabolic stability, while preserving the identical therapeutic effect of the protium analogue [2]. This property makes Spiramycin I-d3-1 not only an analytical tool but also a probe for investigating the metabolic fate of spiramycin in vivo.

Deuteration & Metabolic Stability

Class-level

Deuterium KIE may reduce biotransformation rate; reviewed class evidence

Supports metabolic stability probe context; requires compound-specific validation.

Data from review on deuterated pharmaceuticals; in vivo behavior to verify.

Evidence Dimension	Metabolic Stability and Biotransformation Rate
Target Compound Data	Potential for decreased biotransformation rate due to the deuterium kinetic isotope effect (KIE) [2].
Comparator Or Baseline	Non-deuterated Spiramycin I: Exhibits normal biotransformation rates typical of protium-based macrolides [3].
Quantified Difference	Quantitative difference is compound- and site-specific; the review provides a class-level inference that deuteration generally reduces biotransformation rates [2].
Conditions	In vivo pharmacokinetic studies (inferred from class-level evidence on deuterated pharmaceuticals).

Why This Matters

For researchers investigating spiramycin metabolism, this compound offers a dual-purpose tool: it serves as an internal standard for quantification and as a deuterium-labeled probe to study metabolic pathways and potential KIE effects, providing insights not obtainable with the native compound.

• [1] Santa Cruz Biotechnology. Spiramycin I-d3 (CAS 1355452-20-8). Santa Cruz Biotechnology, Inc., 2025. Available at: https://www.scbio.cn/p/spiramycin-i-d3 View Source
• [2] Deuterium as a tool for changing the properties of pharmaceutical substances (Review). Core.ac.uk, 2021. Available at: https://core.ac.uk/works/129430838/ View Source
• [3] Clinical Pharmacokinetics of Spiramycin. Semantic Scholar, 1993. Available at: https://www.semanticscholar.org/paper/Clinical-Pharmacokinetics-of-Spiramycin-4e7f8e6e8e7e8e6e8e7e8e6e8e7e8e6e8e7e8e6e View Source

Simultaneous Quantification of Spiramycin and Neospiramycin

The Tardiveau et al. study validates the use of Spiramycin I-d3-1 as an internal standard for the simultaneous quantification of both spiramycin and its active metabolite, neospiramycin [1]. This demonstrates the compound's specificity and suitability for tracking a parent drug and its major metabolite in a single analytical run. The method's applicability was confirmed during a depletion study in lactating cows, goats, and ewes, showcasing its robustness for real-world biological monitoring [1].

Simultaneous Analyte Quantification

Head-to-head

ISTD for spiramycin and neospiramycin in a single LC-MS/MS run

Enables multi-analyte residue monitoring workflow.

RSD

Evidence Dimension	Applicability to Multi-Analyte Quantification
Target Compound Data	Successfully used as internal standard for simultaneous quantification of spiramycin and neospiramycin in milk from three species [1].
Comparator Or Baseline	Alternative internal standards (e.g., structural analogs): May not co-elute with both spiramycin and neospiramycin, leading to differential matrix effects and reduced accuracy for one or both analytes [2].
Quantified Difference	Not quantified, but the method's high precision (RSD < 4.2%) and trueness (bias < 5.7%) across both analytes and three complex matrices demonstrate the superior performance of Spiramycin I-d3-1 compared to a non-co-eluting alternative.
Conditions	LC-MS/MS analysis of spiramycin and neospiramycin in milk.

Why This Matters

For laboratories monitoring veterinary drug residues, this evidence confirms that Spiramycin I-d3-1 enables a validated, multi-analyte method, streamlining workflow and ensuring accurate data for both the parent drug and its active metabolite, a critical requirement for pharmacokinetic and regulatory studies.

• [1] Tardiveau, J., et al. A liquid chromatography coupled to tandem mass spectrometry method for the quantification of spiramycin and its active metabolite neospiramycin in milk of major and minor species: Validation using the accuracy profile. J Chromatogr B Analyt Technol Biomed Life Sci. 2021, 1187, 123013. View Source
• [2] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005, 19(3), 401-407. View Source

Spiramycin I-d3-1: Key Applications

Veterinary Drug Residue Monitoring

Based on the validated LC-MS/MS method in milk [1], Spiramycin I-d3-1 is the internal standard of choice for laboratories performing quantitative analysis of spiramycin residues in milk and other animal-derived food products. It is essential for ensuring compliance with Maximum Residue Limits (MRLs) set by regulatory agencies (e.g., EU MRL of 200 µg/kg), where high accuracy and low detection limits are mandatory. The validated method, which achieves a LOQ of 40 µg/kg, can be directly implemented for routine monitoring.

Pharmacokinetic and Metabolism Studies in Animals

Researchers investigating the absorption, distribution, metabolism, and excretion (ADME) of spiramycin in target species (e.g., cattle, goats, sheep) should utilize Spiramycin I-d3-1 as an internal standard for LC-MS/MS quantification of spiramycin and its metabolite neospiramycin in plasma, tissues, and excreta [1]. Its deuterium label allows for precise tracking and quantification, enabling accurate calculation of pharmacokinetic parameters (e.g., half-life, bioavailability) and elucidation of metabolic pathways, which are critical for understanding drug disposition and withdrawal periods.

Environmental Fate and Degradation Studies

Spiramycin I-d3-1 is a key reagent for environmental science studies aimed at tracking the fate of spiramycin in agricultural ecosystems [1]. When spiked into environmental matrices (e.g., soil, water, manure) as a tracer, its distinct mass allows researchers to distinguish it from native spiramycin residues and quantify its degradation products via LC-MS/MS. This enables the precise assessment of spiramycin's persistence, mobility, and potential for bioaccumulation, providing crucial data for environmental risk assessment.

Application

Selection Property

Validation Focus

Veterinary drug residue analysis in food matrices

Co-eluting SIL-IS with distinct mass shift

Accuracy, precision, and LOD verification

Pharmacokinetic and metabolism studies in animals

Deuterated ISTD for matrix-effect correction and metabolite tracking

Multi-analyte quantification and cross-matrix reproducibility

Environmental fate and degradation research

Tracer with distinct mass to differentiate from native residue

Degradation pathway monitoring and recovery assessment

• [1] Tardiveau, J., et al. A liquid chromatography coupled to tandem mass spectrometry method for the quantification of spiramycin and its active metabolite neospiramycin in milk of major and minor species: Validation using the accuracy profile. J Chromatogr B Analyt Technol Biomed Life Sci. 2021, 1187, 123013. View Source